1-Methyl-1,2,4-triazole
Overview
Description
1-Methyl-1,2,4-triazole is an azole compound used for binding affinity with various cytochrome P 450 (CYP) proteins . It is a nitrogen-containing heterocycle found in many medicines . Derivatives of triazole have particularly interesting therapeutic properties . Triazoles are five-membered rings, which contain two carbon and three nitrogen atoms, with a molecular formula of C3H5N3 .
Molecular Structure Analysis
1-Methyl-1,2,4-triazole has a molecular formula of C3H5N3 . Its molecular weight is 83.0919 . The structure is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
1H-1,2,4-Triazole shows both electrophilic and nucleophilic substitution reactions . Due to high electron density, electrophilic substitution occurs at nitrogen atoms only .Physical And Chemical Properties Analysis
1-Methyl-1,2,4-triazole has a density of 1.2±0.1 g/cm3, a boiling point of 175.3±23.0 °C at 760 mmHg, and a vapour pressure of 1.2±0.3 mmHg at 25°C . Its enthalpy of vaporization is 41.2±3.0 kJ/mol, and it has a flash point of 59.8±22.6 °C . The index of refraction is 1.582 .Scientific Research Applications
Environmental Science
1-Methyl-1,2,4-triazole is used as a marker for environmental contamination, particularly in the detection of 1,1-dimethylhydrazine (UDMH) exposure in plants . This compound forms rapidly in plant tissues at all concentrations of the contaminant, making it a reliable indicator of UDMH, which is a toxic rocket propellant.
Pharmacology
In pharmacology, 1-Methyl-1,2,4-triazole derivatives exhibit a broad spectrum of biological activities. They are used in the design and synthesis of various therapeutically interesting drug candidates, including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant agents .
Materials Science
1-Methyl-1,2,4-triazole and its derivatives show promise in materials science due to their electron-transport and hole-blocking properties. They are used in the development of novel materials with a wide range of applications .
Chemical Industry
In the chemical industry, 1-Methyl-1,2,4-triazole is significant for its binding affinity with various cytochrome P450 proteins. It’s also involved in the production of plant protection products, such as insecticides and fungicides .
Bioorganic Chemistry
1-Methyl-1,2,4-triazole plays a role in bioorganic chemistry where it’s used in the synthesis of new compounds with antimicrobial properties. It’s a key molecule in the study of interactions within biological systems .
Agrochemicals
This compound is utilized in agrochemicals for the production of various plant protection products. It’s used in the synthesis of insecticides, fungicides, plant growth regulators, retardants, and nitrification inhibitors .
Drug Discovery
1-Methyl-1,2,4-triazole is an important scaffold in drug discovery. Its derivatives are explored for their potential as novel therapeutic agents, with a focus on enhancing efficacy and reducing side effects .
Organic Synthesis
In organic synthesis, 1-Methyl-1,2,4-triazole is a versatile building block. It’s used in the synthesis of various heterocyclic compounds and has been instrumental in the development of new synthetic methodologies .
Mechanism of Action
Target of Action
1-Methyl-1,2,4-triazole (MTA) is a derivative of the triazole class of compounds. Triazoles are known to interact with a variety of enzymes and receptors in biological systems Triazoles have been reported to interact with enzymes such as carbonic anhydrase 2 and acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) . These enzymes play crucial roles in various biological processes, including fluid balance and nerve function, respectively.
Mode of Action
Triazoles are known to form a variety of non-covalent bonds with enzymes and receptors, which can lead to broad-spectrum biological activities . For instance, the triazole ring can produce anti-ChE activity by inhibiting both AChE and BuChE activities . The nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes .
Biochemical Pathways
Compounds containing a triazole ring have been reported to exhibit a wide range of biological activities, including antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities . These activities suggest that MTA could potentially influence multiple biochemical pathways.
Pharmacokinetics
The triazole nucleus is known to improve a drug’s pharmacological profile by increasing the solubility of the ligand due to its polar character .
Result of Action
Triazoles have been reported to exhibit a wide range of biological activities, suggesting that mta could potentially have diverse molecular and cellular effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of MTA. For instance, in plants exposed to 1,1-dimethylhydrazine, a rocket fuel, MTA formed at all contaminant concentrations in an extremely short period This suggests that environmental contaminants can influence the formation and action of MTA
Safety and Hazards
properties
IUPAC Name |
1-methyl-1,2,4-triazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5N3/c1-6-3-4-2-5-6/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWZDIEIXRBWPLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20209699 |
Source
|
| Record name | 1H-1,2,4-Triazole, 1-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20209699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
83.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-1,2,4-triazole | |
CAS RN |
6086-21-1 |
Source
|
| Record name | 1H-1,2,4-Triazole, 1-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006086211 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1H-1,2,4-Triazole, 1-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20209699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Methyl-1,2,4-Triazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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